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Compound of Interest

Compound Name: 4-Bromo-2,6-dichloroanisole

cat. No.: B175122

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2,6-dichloroanisole

This technical guide provides a comprehensive overview of the physical properties of 4-
Bromo-2,6-dichloroanisole, tailored for researchers, scientists, and professionals in drug
development. This document presents key physical data in a structured format, details
standard experimental protocols for property determination, and includes visualizations of
experimental workflows.

Chemical Identity

e |[UPAC Name: 1-bromo-3,5-dichloro-2-methoxybenzene

Synonyms: 4-Bromo-2,6-dichloroanisole, 5-Bromo-1,3-dichloro-2-methoxybenzene[1]

CAS Number: 19240-91-6[1][2]

Molecular Formula: C7HsBrCl20[1]

Molecular Weight: 255.926 g/mol [1]

Physical Properties

The physical properties of 4-Bromo-2,6-dichloroanisole are summarized in the table below.
These properties are crucial for understanding the compound's behavior in various
experimental and industrial settings.
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Property Value Notes
Melting Point 68-69 °C
Boiling Point 250-255 °C at 765 Torr
Density 1.666 + 0.06 g/cm?3 Predicted
N Insoluble in water (0.036 g/L at  Soluble in various organic
Solubility
25 °C)[1] solvents.
Storage Temperature 2-8°C

Table 1: Summary of the physical properties of 4-Bromo-2,6-dichloroanisole.[1][2]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key
physical properties of organic compounds like 4-Bromo-2,6-dichloroanisole.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The sharpness
of the melting point is a good indicator of purity; impurities tend to lower and broaden the
melting range.[3]

Methodology:

o Sample Preparation: A small amount of the dry, finely powdered compound is packed into a
capillary tube, which is sealed at one end.[4] The packing should be firm to ensure uniform
heat transfer.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or Thiele tube, alongside a calibrated thermometer. The apparatus is heated slowly
and steadily.

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the last solid particle disappears are
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recorded. This range is the melting point of the substance.[4] A heating rate of about 2°C per

minute is recommended for an accurate determination.

Sample Preparation:
Pack dry, powdered
4-Bromo-2,6-dichloroanisole
into a capillary tube

»

Apparatus Setup:
Place capillary tube in
melting point apparatus
with a thermometer

»

Heating:
Heat the apparatus
slowly and steadily

»

| from the first sign of melting

Observation & Recording:
Record the temperature range

to complete liquefaction

Click to download full resolution via product page

Figure 1. Experimental workflow for melting point determination.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.[5][6] It is a characteristic physical property that can be used for

identification and to assess purity.

Methodology:

o Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.

[51[7]

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.[5][7]

o Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable heating bath (e.g., an oil bath or an aluminum block).[5][7]

o Observation: The apparatus is heated until a rapid and continuous stream of bubbles

emerges from the open end of the inverted capillary tube.[5] The heat is then removed, and

the liquid is allowed to cool. The temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[6]
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4-Bromo-2,6-dichloroanisole capillary tube into the liquid heating bath until a steady temperature when the liquid
in a test tube priary d stream of bubbles emerges enters the capillary tube
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Figure 2. Experimental workflow for boiling point determination.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance fundamentally
depends on the physical and chemical properties of both the solute and the solvent as well as
on temperature, pressure, and the pH of the solution. The rule of "like dissolves like" is a
common guideline, where polar compounds are more soluble in polar solvents and nonpolar
compounds are more soluble in nonpolar solvents.[8]

Methodology:

e Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, diethyl
ether, hexane) are selected for the test.

o Sample Addition: A small, measured amount of 4-Bromo-2,6-dichloroanisole (e.g., 25 mg)
is placed in a test tube.[9]

e Solvent Addition and Mixing: A small volume of the chosen solvent (e.g., 0.75 mL) is added
to the test tube.[9] The mixture is then vigorously agitated to promote dissolution.[8][9]

e Observation: The mixture is observed to determine if the solute has completely dissolved. If it
has, the compound is considered soluble in that solvent under the tested conditions. If a
significant portion of the solid remains, it is considered insoluble.[8]

Sample & Solvent: Mixing: Observation: Classification:
Place a known amount of | Vigorously agitate the | Observe the mixture to _ | Classify the compound as
. . Ll . P Ll . . Ll .
4-Bromo-2,6-dichloroanisole mixture to facilitate determine if the solute soluble or insoluble
and a solvent in a test tube dissolution has completely dissolved in the tested solvent
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Figure 3. Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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